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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-butyl methyl(piperidin-3-
yl)carbamate, a heterocyclic building block of significant interest in medicinal chemistry and
pharmaceutical development. The document details its molecular structure, physicochemical
properties, and its role as a key intermediate in the synthesis of complex molecules, including
therapeutic agents. Experimental data and a representative synthetic workflow are presented
to support laboratory applications.

Molecular Structure and Properties

Tert-butyl methyl(piperidin-3-yl)carbamate (CAS Number: 172478-01-2) is a carbamate-
protected piperidine derivative. The presence of the tert-butoxycarbonyl (Boc) protecting group
on the nitrogen of the methylamino group at the 3-position of the piperidine ring makes it a
stable and versatile intermediate for further chemical modifications.

Molecular Structure:
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Caption: 2D structure of tert-Butyl Methyl(piperidin-3-yl)carbamate.

Physicochemical Data

The quantitative properties of tert-butyl methyl(piperidin-3-yl)carbamate are summarized in
the table below. This data is essential for reaction planning, purification, and analytical
characterization.

Property Value Reference
CAS Number 172478-01-2 [1]
Molecular Formula C11H22N202 [1]
Molecular Weight 214.31 g/mol [1]

tert-butyl methyl(piperidin-3-
IUPAC Name Y yi(pip
yl)carbamate

) Colorless to yellow liquid,
Physical Form o )
semi-solid, or solid

. Keep in dark place, inert
Storage Conditions
atmosphere, room temperature

Spectroscopic Data

While a comprehensive public database of spectroscopic data for this specific compound is not
readily available, typical spectral characteristics for similar N-Boc protected amines would be
expected. For instance, in *H NMR, characteristic peaks would include a singlet around 1.4
ppm for the tert-butyl group protons and a singlet for the N-methyl protons. In 13C NMR, the
carbonyl carbon of the Boc group would appear around 155 ppm. Infrared spectroscopy would
show a characteristic C=0 stretch for the carbamate at approximately 1680-1700 cm~1.

Role in Pharmaceutical Synthesis

Tert-butyl methyl(piperidin-3-yl)carbamate serves as a crucial intermediate in the synthesis
of more complex molecules, particularly in the field of drug discovery. The piperidine scaffold is
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a common motif in many biologically active compounds, and the Boc-protected methylamino
group at the 3-position allows for regioselective functionalization.

Application as a Building Block

This compound is utilized in the construction of larger molecules where a substituted piperidine
ring is a key pharmacophore. The Boc protecting group provides stability during multi-step
syntheses and can be readily removed under acidic conditions to reveal the secondary amine
for subsequent reactions. This strategy is widely employed in the synthesis of enzyme
inhibitors and receptor modulators.

While direct synthesis of a marketed drug from this specific intermediate is not prominently
documented in public literature, its structural analogs are key components in the synthesis of
significant therapeutic agents. For example, a structurally related compound, (S)-tert-butyl 3-(4-
aminophenyl)piperidine-1-carboxylate, is a pivotal intermediate in the manufacture of Niraparib,
a poly(ADP-ribose) polymerase (PARP) inhibitor used in cancer therapy.[2][3] This highlights
the importance of the substituted piperidine carbamate scaffold in the development of modern
pharmaceuticals, particularly in oncology.[4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis of tert-butyl methyl(piperidin-3-
yl)carbamate are not widely published in peer-reviewed journals, as it is often a commercially
available building block. However, a general synthetic approach can be outlined based on
standard organic chemistry principles for the N-methylation and N-Boc protection of
aminopiperidines.

Representative Synthetic Workflow

The synthesis of tert-butyl methyl(piperidin-3-yl)carbamate can be envisioned through a
multi-step process starting from a suitable piperidine precursor. A plausible synthetic route is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular structure and weight of tert-Butyl
Methyl(piperidin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060757#molecular-structure-and-weight-of-tert-butyl-
methyl-piperidin-3-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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